1,4-Bis[(trimethylsilyl)ethynyl]benzene
1,4-Bis[(trimethylsilyl)ethynyl]benzene
1,4-Bis[(trimethylsilyl)ethynyl]benzene is a diyne that can be prepared by the reduction of 1,4-bis[(trimethylsilyl)ethynyl]-2,5-cyclohexadiene-1,4-diol with stannous chloride. It reacts with di(tert-butyl)aluminium hydride by hydroalumination and undergoes addition of one Al-H bond to each C-C triple bond.
Brand Name:
Vulcanchem
CAS No.:
17938-13-5
VCID:
VC21023470
InChI:
InChI=1S/C16H22Si2/c1-17(2,3)13-11-15-7-9-16(10-8-15)12-14-18(4,5)6/h7-10H,1-6H3
SMILES:
C[Si](C)(C)C#CC1=CC=C(C=C1)C#C[Si](C)(C)C
Molecular Formula:
C16H22Si2
Molecular Weight:
270.52 g/mol
1,4-Bis[(trimethylsilyl)ethynyl]benzene
CAS No.: 17938-13-5
Cat. No.: VC21023470
Molecular Formula: C16H22Si2
Molecular Weight: 270.52 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,4-Bis[(trimethylsilyl)ethynyl]benzene is a diyne that can be prepared by the reduction of 1,4-bis[(trimethylsilyl)ethynyl]-2,5-cyclohexadiene-1,4-diol with stannous chloride. It reacts with di(tert-butyl)aluminium hydride by hydroalumination and undergoes addition of one Al-H bond to each C-C triple bond. |
|---|---|
| CAS No. | 17938-13-5 |
| Molecular Formula | C16H22Si2 |
| Molecular Weight | 270.52 g/mol |
| IUPAC Name | trimethyl-[2-[4-(2-trimethylsilylethynyl)phenyl]ethynyl]silane |
| Standard InChI | InChI=1S/C16H22Si2/c1-17(2,3)13-11-15-7-9-16(10-8-15)12-14-18(4,5)6/h7-10H,1-6H3 |
| Standard InChI Key | CMTMWEXUJQSPCA-UHFFFAOYSA-N |
| SMILES | C[Si](C)(C)C#CC1=CC=C(C=C1)C#C[Si](C)(C)C |
| Canonical SMILES | C[Si](C)(C)C#CC1=CC=C(C=C1)C#C[Si](C)(C)C |
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